Cas no 1402742-25-9 ((E)-tert-butyl 5-(2-(dimethylamino)vinyl)pyrazine-2-carboxylate)

• Product Name: (E)-tert-butyl 5-(2-(dimethylamino)vinyl)pyrazine-2-carboxylate
• CAS No: 1402742-25-9
• MF: C₁₃H₂₄O₁₂
• MW: 372.322465896606
• CID: 2119686
• Update Time: 2023-11-19

(E)-tert-butyl 5-(2-(dimethylamino)vinyl)pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (E)-tert-butyl 5-(2-(dimethylamino)vinyl)pyrazine-2-carboxylate
• CID 139291427
• 2-Pyrazinecarboxylic acid, 5-[2-(dimethylamino)ethenyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H24O12/c14-2-1-5-6(17)7(18)10(21)13(24-5)25-11(4(16)3-15)8(19)9(20)12(22)23/h4-11,13-21H,1-3H2,(H,22,23)
• InChI Key： HGAYYZNFPFCINJ-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CCO)O)O)O)OC(C(CO)O)C(C(C(=O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 420
• Topological Polar Surface Area: 218

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 366.5±42.0 °C(Predicted)
• pka: 6.22±0.70(Predicted)